Cas no 2229365-57-3 (3-(2-bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229365-57-3
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 6019624
• PubChem ID: 165644202
• Update Time: 2025-06-23

3-(2-bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1924733
• 2229365-57-3

• Inchi： 1S/C10H10BrFO3/c1-10(15,9(13)14)5-6-2-3-7(12)4-8(6)11/h2-4,15H,5H2,1H3,(H,13,14)
• InChI Key： GADKHBYKZZBXSL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C(=O)O)(C)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid

3-(2-Bromo-4-Fluorophenyl)-2-Hydroxy-2-Methylpropanoic Acid: A Comprehensive Overview

The compound 3-(2-bromo-4-fluorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229365-57-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic brominated acids, which have garnered considerable attention in recent years due to their unique properties and versatile functionalities.

Recent studies have highlighted the importance of brominated aromatic compounds in drug design, particularly in the development of novel therapeutic agents. The presence of a bromine atom at the 2-position of the phenyl ring introduces a unique electronic environment, enhancing the molecule's reactivity and selectivity in various biochemical pathways. Additionally, the fluorine substituent at the 4-position further modulates the physicochemical properties, making this compound an ideal candidate for exploring targeted drug delivery systems.

The structure of 3-(2-bromo-4-fluorophenyl)-... is characterized by a hydroxyl group and a methyl group attached to the same carbon atom, creating a chiral center. This stereochemistry plays a crucial role in determining the compound's biological activity and stability. Researchers have demonstrated that this stereochemical configuration significantly influences the molecule's ability to interact with specific receptors, making it a promising lead compound for anti-inflammatory drugs and neuroprotective agents.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of bromine and fluorine substituents requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in microwave-assisted synthesis have enabled chemists to optimize these reactions, reducing production time while maintaining product quality.

One of the most exciting developments involving this compound is its application in biomedical imaging. The bromine atom serves as an excellent contrast agent, enabling researchers to track molecular interactions in real-time using advanced imaging techniques such as positron emission tomography (PET). This capability has opened new avenues for studying disease progression and evaluating treatment efficacy at a molecular level.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, its persistence in natural environments remains an area of active research. Regulatory agencies are increasingly focusing on assessing the long-term ecological effects of such compounds, particularly those used in pharmaceutical applications.

The market demand for brominated aromatic acids like CAS No. 2229365-57-3 is driven by their versatility across multiple industries. Pharmaceutical companies are investing heavily in research programs aimed at leveraging these compounds for developing next-generation therapies. Additionally, their use in agrochemicals and specialty chemicals continues to expand, underscoring their importance in modern material science.

Looking ahead, ongoing research is focused on enhancing the bioavailability and pharmacokinetic properties of this compound. Scientists are exploring novel formulation strategies, including lipid-based delivery systems and nanotechnology-based approaches, to improve its efficacy while minimizing adverse effects. These advancements are expected to pave the way for clinical trials targeting various therapeutic areas.

In conclusion, 3-(2-bromo-4-fluorophenyl)-... represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in future scientific innovations.